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3-(Toluene-4-sulfonylamino)-

propionic acid

Cat. No.: B172979 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
3-(Toluene-4-sulfonylamino)-propionic acid, also known as N-tosyl-β-alanine, is a molecule

of interest in medicinal chemistry and drug development. Its structure, featuring a

toluenesulfonyl group attached to a β-alanine backbone, imparts specific chemical properties

that are crucial for its biological activity and pharmaceutical development. Accurate and

comprehensive characterization of this compound is paramount for quality control, regulatory

submission, and understanding its behavior in biological systems. This guide provides a

detailed overview of the key analytical techniques and protocols for the thorough

characterization of 3-(Toluene-4-sulfonylamino)-propionic acid.

Physicochemical Properties
A foundational understanding of the physicochemical properties of 3-(Toluene-4-
sulfonylamino)-propionic acid is essential for the selection and optimization of analytical

methods.
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Property Value/Information Source

Molecular Formula C10H13NO4S [1]

Molecular Weight 259.28 g/mol

CAS Number 42908-33-8 [1]

Synonyms

N-[(4-Methylphenyl)sulfonyl]-

beta-alanine, 3-[(4-

methylphenyl)sulfonylamino]pr

opanoic acid

[1]

Melting Point 215-216 °C

Chromatographic Analysis: High-Performance
Liquid Chromatography (HPLC)
HPLC is a cornerstone technique for assessing the purity of 3-(Toluene-4-sulfonylamino)-
propionic acid and for quantifying it in various matrices. Given the presence of a UV-active

aromatic ring and an acidic carboxylic acid group, reversed-phase HPLC with UV detection is a

highly suitable method.[2]

Rationale for Method Selection
The toluenesulfonyl group provides a strong chromophore, making UV detection sensitive and

reliable. The carboxylic acid moiety's ionization can be controlled by the mobile phase pH to

achieve optimal retention and peak shape on a reversed-phase column. A mixed-mode

chromatography approach, combining reversed-phase and ion-exchange mechanisms, can

also be effective for separating this compound from related impurities.[3]

Experimental Workflow: HPLC Analysis

Sample & Mobile Phase Preparation HPLC System Data Acquisition & Analysis

Prepare Standard and Sample Solutions
(e.g., in Acetonitrile/Water)

Prepare Mobile Phase
(e.g., Acetonitrile and Phosphate Buffer) Degas Mobile Phase Pump Autosampler/Injector Reversed-Phase C18 Column UV Detector (e.g., 220 nm) Acquire Chromatogram Integrate Peaks Quantify Purity/Concentration
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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